Cas no 882679-22-3 (3-Iodo-4-methyl-2-nitrobenzoic acid)

3-Iodo-4-methyl-2-nitrobenzoic acid structure
882679-22-3 structure
Product Name:3-Iodo-4-methyl-2-nitrobenzoic acid
CAS No:882679-22-3
MF:C8H6INO4
MW:307.042014598846
CID:2129906
Update Time:2023-08-04

3-Iodo-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-4-methyl-2-nitrobenzoic acid
    • JJEOBMVZKBUYAE-UHFFFAOYSA-N
    • Benzoicacid,3-iodo-4-methyl-2-nitro-
    • 3-Iodo-4-methyl-2-nitrobenzoic acid
    • Inchi: 1S/C8H6INO4/c1-4-2-3-5(8(11)12)7(6(4)9)10(13)14/h2-3H,1H3,(H,11,12)
    • InChI Key: JJEOBMVZKBUYAE-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(=O)O)C=CC=1C)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Topological Polar Surface Area: 83.1
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